N-(3,4-dimethoxyphenyl)-2-{[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide
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Overview
Description
N-(3,4-dimethoxyphenyl)-2-{[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C25H22FN3O3S and its molecular weight is 463.53. The purity is usually 95%.
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Scientific Research Applications
Antipsychotic Potential
- Antipsychotic-like Profile in Animal Tests : A study described the antipsychotic-like profile of certain compounds in behavioral animal tests, noting that they did not interact with dopamine receptors. The research aimed at synthesizing compounds with potential antipsychotic effects without the side effects associated with dopamine receptor interaction (Wise et al., 1987).
Antioxidant and Antibacterial Activities
- Oxadiazole Derivatives with Antioxidant and Antibacterial Activities : Research on oxadiazole derivatives, including the structural characterization and in vitro biological activities (antioxidant and antibacterial) against Staphylococcus aureus, highlighted compounds showing good antibacterial and potent antioxidant activities (Karanth et al., 2019).
Radioligand for Imaging
- Potential Radioligand for Histamine H3 Receptors : The synthesis of a potential radioligand for clinical PET studies to image histamine H3 receptors, involving the labeling of a specific compound with fluorine-18 for PET imaging (Iwata et al., 2000).
Antimicrobial and Enzyme Inhibition
- Enzyme Inhibitory and Antimicrobial Potential : A study on oxadiazole and acetamide derivatives of ethyl nipecotate evaluated their antibacterial and anti-enzymatic potential, indicating that synthesized compounds showed activity against bacterial strains and enzyme inhibition, suggesting a potential for further exploration in antimicrobial and therapeutic contexts (Nafeesa et al., 2017).
Cytotoxic Activity
- Novel Sulfonamide Derivatives with Cytotoxic Activity : Research into sulfonamide derivatives revealed compounds with promising cytotoxic activity against breast and colon cancer cell lines, suggesting a direction for the development of anticancer drugs (Ghorab et al., 2015).
Mechanism of Action
Target of Action
Similar compounds have been found to target theinsect ryanodine receptor (RyR) . The RyR is a calcium channel protein that plays a crucial role in muscle contraction and neuronal signaling.
Mode of Action
Similar compounds have been found to act asactivators of the insect RyR . This suggests that N-(3,4-dimethoxyphenyl)-2-{[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl}acetamide might interact with its target by binding to the RyR, leading to an increase in intracellular calcium levels, which can cause muscle contraction and other downstream effects.
Properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-2-[[5-(4-fluorophenyl)-2-phenyl-1H-imidazol-4-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22FN3O3S/c1-31-20-13-12-19(14-21(20)32-2)27-22(30)15-33-25-23(16-8-10-18(26)11-9-16)28-24(29-25)17-6-4-3-5-7-17/h3-14H,15H2,1-2H3,(H,27,30)(H,28,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOFJHZBWSGCZDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)CSC2=C(NC(=N2)C3=CC=CC=C3)C4=CC=C(C=C4)F)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
463.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.